Cas no 1261922-82-0 (2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid)

• Product Name: 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid
• CAS No: 1261922-82-0
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318649
• CID: 5207175
• Update Time: 2026-03-06

2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid
• 2-[4-(Dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

• MDL： MFCD18318649
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)12-5-3-10(4-6-12)13-9-11(14(17)18)7-8-15-13/h3-9H,1-2H3,(H,17,18)
• InChI Key： BWNCXVVJONDNQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid

Introduction to 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic Acid (CAS No. 1261922-82-0)

2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261922-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinic acid derivatives, which are well-documented for their diverse pharmacological properties. The presence of a 4-N,N-dimethylsulfamoylphenyl moiety in its structure introduces unique chemical and biological characteristics, making it a promising candidate for further research and development in drug discovery.

The molecular structure of 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid consists of an isonicotinic acid backbone, which is a key scaffold in the development of antibiotics, particularly those targeting Mycobacterium tuberculosis. The substitution of the carboxylic acid group with a sulfamoyl group enhances the compound's solubility and reactivity, potentially improving its bioavailability and pharmacokinetic profile. This modification also introduces a polar region that can interact with biological targets, such as enzymes and receptors, thereby influencing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in bacterial metabolism and DNA replication. Additionally, the sulfamoyl group's ability to form hydrogen bonds and ionic interactions makes it an attractive moiety for designing molecules with enhanced binding specificity.

In the realm of medicinal chemistry, the synthesis of derivatives from known pharmacophores is a common strategy to optimize drug-like properties. The structural features of 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid make it a valuable intermediate for exploring new therapeutic avenues. Researchers have been particularly interested in its potential as an antimicrobial agent, given the rising concerns over antibiotic resistance. Preliminary in vitro studies have shown promising results, indicating that this compound may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways.

The sulfamoyl group in 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid also opens up possibilities for further functionalization. By introducing additional substituents or modifying existing ones, chemists can fine-tune the compound's properties to achieve desired pharmacological effects. For instance, incorporating fluorine atoms or other halogenated groups could enhance metabolic stability or improve target recognition. Such modifications are crucial for developing drugs that are not only effective but also have favorable safety profiles.

Another area of interest is the potential application of 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid in treating inflammatory diseases. The sulfamoyl moiety is known to possess anti-inflammatory properties, and derivatives of this class have been explored as inhibitors of inflammatory cytokines and enzymes. While more research is needed to fully understand its mechanisms of action, early studies suggest that this compound may modulate immune responses by interacting with key signaling pathways involved in inflammation.

The synthesis of 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid involves multi-step organic reactions, including condensation, sulfonylation, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The optimization of these synthetic routes is essential for large-scale production and cost-effective manufacturing, which are critical factors for commercializing new pharmaceuticals.

In conclusion, 2-(4-N,N-Dimethylsulfamoylphenyl)isonicotinic acid (CAS No. 1261922-82-0) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic uses and synthetic strategies, this compound is poised to play a vital role in addressing various medical challenges.